Cas no 28491-67-0 (4,6-dimethyl-1H,2H,3H-pyrazolo3,4-bpyridin-3-one)

• Product Name: 4,6-dimethyl-1H,2H,3H-pyrazolo3,4-bpyridin-3-one
• CAS No: 28491-67-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 286731
• PubChem ID: 230045
• Update Time: 2025-06-18

4,6-dimethyl-1H,2H,3H-pyrazolo3,4-bpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-4,6-dimethyl-
• 4,6-DIMETHYL-1,2-DIHYDRO-3H-PYRAZOLO[3,4-B]PYRIDIN-3-ONE
• 4,6-dimethyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• 3-Oxo-4,6-dimethyl-2,3-dihydro-1H-pyrazolo< 3,4-b> pyridin
• 4,6-dimethyl-1,2-dihyd
• 4,6-Dimethyl-1,2-dihydro-pyrazolo[3,4-b]pyridin-3-on
• 4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-ol
• 4,6-dimethyl-3-oxo-2,3-dihydro-1H-pyrazolo< 3,4-b> pyridine
• 4,6-dimethyl-3-oxo-2,3-dihydropyrazolo< 3,4-b> pyridine
• AC1L5INV
• AC1Q2P54
• AC1Q6J81
• CTK4G1588
• NSC24484
• 4,6-dimethyl-1H,2H,3H-pyrazolo3,4-bpyridin-3-one
• MLS002638996
• EN300-12773
• 3-hydroxy-4,6-dimethylpyrazolo[3,4-b]pyridine
• NSC-24484
• AKOS008987551
• F1907-2379
• 4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
• Z85923433
• DTXSID60282103
• CHEMBL1900535
• HMS3093N03
• AKOS006242102
• SMR001548453
• 28491-67-0
• 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one

• Inchi： 1S/C8H9N3O/c1-4-3-5(2)9-7-6(4)8(12)11-10-7/h3H,1-2H3,(H2,9,10,11,12)
• InChI Key： CMSUKWHWNLICEI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(C)=CC=2C)NN1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 262°C at 760 mmHg
• Flash Point: 112.2°C
• Refractive Index: 1.572
• PSA: 54.02

Additional information on 4,6-dimethyl-1H,2H,3H-pyrazolo3,4-bpyridin-3-one

Introduction to 4,6-Dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one (CAS No. 28491-67-0)

4,6-Dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one, with the CAS number 28491-67-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one make it an intriguing candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one consists of a pyrazole ring fused to a pyridine ring, with two methyl groups attached at the 4 and 6 positions. This arrangement confers the compound with specific electronic and steric properties that are crucial for its biological activity. The presence of the methyl groups enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo applications.

Recent studies have highlighted the potential of 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one could be developed into a novel anticancer drug with fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an extended period. Furthermore, the compound has been found to have low toxicity and good safety margins in preclinical studies.

The synthetic routes for preparing 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one have been well-documented in the literature. One common approach involves the condensation of 5-amino-2-methylpyridine with ethyl acetoacetate followed by cyclization under acidic conditions. This method yields high purity and yield of the desired product. Alternative synthetic strategies have also been explored to improve efficiency and scalability for industrial production.

In conclusion, 4,6-dimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one (CAS No. 28491-67-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action, paving the way for innovative drug discovery and development.